Cas no 559-91-1 (Heptafluoropropyl Phenyl Ketone)
559-91-1 structure
Product Name:Heptafluoropropyl Phenyl Ketone
CAS No:559-91-1
MF:C10H5F7O
MW:274.134927511215
MDL:MFCD00077552
CID:82537
PubChem ID:238424
Update Time:2025-04-18
Heptafluoropropyl Phenyl Ketone Chemical and Physical Properties
Names and Identifiers
-
- heptafluorobutyrophenone
- (Heptafluorobutyro)phenone
- Heptafluoropropyl phenyl ketone
- 2,2,3,3,4,4,4-heptafluoro-1-phenylbutan-1-one
- 1,1,2,2,3,3,3-heptafluorobutyrophenone
- 1,1,2,2,3,3-heptafluorobutyrophenone
- 2,2,3,3,4,4,4-heptafluorobutyrophenone
- phenyl heptafluoropropyl ketone
- phenyl perfluoropropyl ketone
- SCHEMBL498072
- 559-91-1
- NSC42768
- NSC-42768
- A830882
- MFCD00077552
- PS-11077
- C10H5F7O
- DTXSID20285776
- NS00109494
- FT-0604971
- AKOS007930558
- bis[2-(1,1,2,2,3,3,3-heptafluoropropyl)phenyl]methanone
- DB-052835
- G86107
- Heptafluoropropyl Phenyl Ketone
-
- MDL： MFCD00077552
- Inchi： 1S/C10H5F7O/c11-8(12,9(13,14)10(15,16)17)7(18)6-4-2-1-3-5-6/h1-5H
- InChI Key： UKYZDGAVBNKBPQ-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC=CC=1)=O)(C(C(F)(F)F)(F)F)F
- BRN： 2056234
Computed Properties
- Exact Mass: 274.02300
- Monoisotopic Mass: 274.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1,473 g/cm3
- Boiling Point: 170 °C
- Flash Point: 170-172°C
- Refractive Index: 1.4145
- PSA: 17.07000
- LogP: 3.70220
Heptafluoropropyl Phenyl Ketone Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
Heptafluoropropyl Phenyl Ketone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Heptafluoropropyl Phenyl Ketone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H998530-50mg |
Heptafluoropropyl Phenyl Ketone |
559-91-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H998530-100mg |
Heptafluoropropyl Phenyl Ketone |
559-91-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H998530-500mg |
Heptafluoropropyl Phenyl Ketone |
559-91-1 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Apollo Scientific | PC4483-5g |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | 97% | 5g |
£44.00 | 2025-02-21 | |
| Apollo Scientific | PC4483-25g |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | 97% | 25g |
£160.00 | 2025-02-21 | |
| Key Organics Ltd | PS-11077-10mg |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | PS-11077-1mg |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | PS-11077-50mg |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | PS-11077-5mg |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | PS-11077-100mg |
2,2,3,3,4,4,4-Heptafluorobutyrophenone |
559-91-1 | >90% | 100mg |
£146.00 | 2025-02-09 |
Heptafluoropropyl Phenyl Ketone Related Literature
-
Xin-Dong Jiang,Shiro Matsukawa,Ken-ichiro Kakuda,Yuta Fukuzaki,Wei-Li Zhao,Lin-Song Li,Huai-Bin Shen,Satoshi Kojima,Yohsuke Yamamoto Dalton Trans. 2010 39 9823
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